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Compound of Interest

Compound Name: 264W94

CAS No.: 178259-25-1

Cat. No.: B1244617

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the inhibitory effects of 264W94 and other key

inhibitors on the human ileal bile acid transporter (IBAT), also known as the apical sodium-

dependent bile acid transporter (ASBT). The data presented is intended to assist researchers

in evaluating the performance of 264W94 in the context of alternative compounds.

Introduction to IBAT Inhibition
The ileal bile acid transporter (IBAT) plays a crucial role in the enterohepatic circulation of bile

acids. By reabsorbing bile acids from the terminal ileum, IBAT facilitates their return to the liver.

Inhibition of this transporter is a therapeutic strategy for managing hypercholesterolemia and

other metabolic diseases. By blocking bile acid reabsorption, IBAT inhibitors increase the

demand for cholesterol to synthesize new bile acids in the liver, leading to a reduction in

circulating low-density lipoprotein (LDL) cholesterol. 264W94 is a potent inhibitor of IBAT, and

this guide provides data to validate its effect in comparison to other known inhibitors.
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The following table summarizes the in vitro inhibitory potency of 264W94 and other selected

IBAT inhibitors against the human transporter. The data is presented as the half-maximal

inhibitory concentration (IC50) or the inhibitory constant (Ki), which are key measures of a

compound's efficacy.

Compound Alternative Names
Inhibitory Potency (Human
IBAT)

264W94 - Ki: 0.2 µM[1]

Elobixibat A3309 IC50: 0.53 nM

SC-435 - IC50: 1.5 nM[2]

Linerixibat GSK2330672 IC50: 42 nM[1][3]

Volixibat SHP626
Data not available in

comparable format

Odevixibat A4250
Data not available in

comparable format

Experimental Protocols
The validation of the inhibitory effect of these compounds on human IBAT is typically performed

using an in vitro cell-based assay. A detailed methodology for a taurocholate uptake assay in

Chinese Hamster Ovary (CHO) cells stably expressing the human IBAT/ASBT is provided

below.

Objective: To determine the in vitro inhibitory potency (IC50 or Ki) of test compounds on human

IBAT.

Materials:

Chinese Hamster Ovary (CHO) cells stably transfected with the human IBAT (SLC10A2)

gene.

Cell culture medium (e.g., Ham's F-12 medium) supplemented with fetal bovine serum,

antibiotics, and a selection agent (e.g., G418).
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Hanks' Balanced Salt Solution (HBSS) containing either 137 mM NaCl (sodium-containing

buffer) or 137 mM choline chloride (sodium-free buffer).

Radiolabeled substrate: [³H]taurocholic acid.

Test compounds (e.g., 264W94 and other inhibitors) at various concentrations.

Scintillation cocktail and a scintillation counter.

Cell lysis buffer (e.g., 0.1 N NaOH).

Protein assay kit (e.g., BCA assay).

Procedure:

Cell Culture: Culture the human IBAT-expressing CHO cells in appropriate culture flasks until

they reach a suitable confluency.

Seeding: Plate the cells into 24- or 48-well plates and allow them to adhere and form a

monolayer, typically for 24-48 hours.

Pre-incubation: On the day of the assay, wash the cell monolayers with pre-warmed sodium-

free HBSS to remove the culture medium. Then, pre-incubate the cells with the sodium-free

buffer for a short period (e.g., 15-30 minutes) at 37°C to deplete intracellular sodium.

Inhibition Assay:

Prepare solutions of the test compounds at various concentrations in sodium-containing

HBSS.

Add the test compound solutions to the respective wells and incubate for a defined period

(e.g., 10-30 minutes) at 37°C.

To initiate the uptake, add the sodium-containing HBSS containing a fixed concentration of

[³H]taurocholic acid and the test compound to each well.

Allow the uptake to proceed for a short, linear time period (e.g., 10-15 minutes) at 37°C.
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Termination of Uptake: Rapidly terminate the uptake by aspirating the assay solution and

washing the cell monolayers multiple times with ice-cold sodium-free HBSS.

Cell Lysis and Scintillation Counting:

Lyse the cells by adding a cell lysis buffer to each well.

Transfer the cell lysates to scintillation vials.

Add a scintillation cocktail to each vial and measure the radioactivity using a scintillation

counter.

Protein Quantification: Determine the protein concentration in each well using a standard

protein assay to normalize the uptake data.

Data Analysis:

Calculate the rate of taurocholate uptake for each concentration of the inhibitor.

Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

Determine the IC50 value by fitting the data to a sigmoidal dose-response curve.

If determining the Ki, perform the assay with multiple substrate concentrations and use

appropriate kinetic models (e.g., Cheng-Prusoff equation for competitive inhibition).

Visualizations
Experimental Workflow for IBAT Inhibition Assay
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Caption: Workflow for determining the inhibitory potency of compounds on human IBAT.
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Signaling Pathway of IBAT Inhibition
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Caption: Mechanism of action of IBAT inhibitors on cholesterol metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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